Cas no 2649057-39-4 (3-tert-butyl-4-isocyanato-1-methyl-1H-pyrazole)
3-tert-butyl-4-isocyanato-1-methyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 3-tert-butyl-4-isocyanato-1-methyl-1H-pyrazole
- 2649057-39-4
- EN300-1731153
-
- Inchi: 1S/C9H13N3O/c1-9(2,3)8-7(10-6-13)5-12(4)11-8/h5H,1-4H3
- InChI Key: IWBXGAPHZMDVNV-UHFFFAOYSA-N
- SMILES: O=C=NC1=CN(C)N=C1C(C)(C)C
Computed Properties
- Exact Mass: 179.105862047g/mol
- Monoisotopic Mass: 179.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 47.2Ų
3-tert-butyl-4-isocyanato-1-methyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1731153-0.05g |
3-tert-butyl-4-isocyanato-1-methyl-1H-pyrazole |
2649057-39-4 | 0.05g |
$1152.0 | 2023-09-20 | ||
| Enamine | EN300-1731153-0.1g |
3-tert-butyl-4-isocyanato-1-methyl-1H-pyrazole |
2649057-39-4 | 0.1g |
$1207.0 | 2023-09-20 | ||
| Enamine | EN300-1731153-0.25g |
3-tert-butyl-4-isocyanato-1-methyl-1H-pyrazole |
2649057-39-4 | 0.25g |
$1262.0 | 2023-09-20 | ||
| Enamine | EN300-1731153-0.5g |
3-tert-butyl-4-isocyanato-1-methyl-1H-pyrazole |
2649057-39-4 | 0.5g |
$1316.0 | 2023-09-20 | ||
| Enamine | EN300-1731153-1.0g |
3-tert-butyl-4-isocyanato-1-methyl-1H-pyrazole |
2649057-39-4 | 1g |
$1371.0 | 2023-06-04 | ||
| Enamine | EN300-1731153-2.5g |
3-tert-butyl-4-isocyanato-1-methyl-1H-pyrazole |
2649057-39-4 | 2.5g |
$2688.0 | 2023-09-20 | ||
| Enamine | EN300-1731153-5.0g |
3-tert-butyl-4-isocyanato-1-methyl-1H-pyrazole |
2649057-39-4 | 5g |
$3977.0 | 2023-06-04 | ||
| Enamine | EN300-1731153-10.0g |
3-tert-butyl-4-isocyanato-1-methyl-1H-pyrazole |
2649057-39-4 | 10g |
$5897.0 | 2023-06-04 | ||
| Enamine | EN300-1731153-1g |
3-tert-butyl-4-isocyanato-1-methyl-1H-pyrazole |
2649057-39-4 | 1g |
$1371.0 | 2023-09-20 | ||
| Enamine | EN300-1731153-5g |
3-tert-butyl-4-isocyanato-1-methyl-1H-pyrazole |
2649057-39-4 | 5g |
$3977.0 | 2023-09-20 |
3-tert-butyl-4-isocyanato-1-methyl-1H-pyrazole Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 3-tert-butyl-4-isocyanato-1-methyl-1H-pyrazole
Introduction to 3-tert-butyl-4-isocyanato-1-methyl-1H-pyrazole (CAS No. 2649057-39-4)
3-tert-butyl-4-isocyanato-1-methyl-1H-pyrazole, identified by the Chemical Abstracts Service Number (CAS No.) 2649057-39-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad range of biological activities and utility in drug development. The presence of an isocyanate functional group at the 4-position and a tert-butyl substituent at the 3-position imparts unique reactivity and potential applications, making it a valuable intermediate in synthetic chemistry and medicinal chemistry.
The isocyanato group (–NCO) is highly reactive and serves as a versatile building block for the synthesis of various functional molecules. In particular, isocyanates are frequently employed in the preparation of polyurethanes, but their reactivity also extends to the formation of urea derivatives, amides, and other nitrogen-containing compounds. This reactivity makes 3-tert-butyl-4-isocyanato-1-methyl-1H-pyrazole a promising candidate for further derivatization, enabling the creation of novel molecules with tailored properties.
The tert-butyl group (–C(CH₃)₃) appended to the pyrazole ring enhances the lipophilicity of the molecule, which can be advantageous for improving solubility and membrane permeability in drug formulations. This modification is particularly relevant in pharmaceutical applications, where bioavailability and metabolic stability are critical factors. Additionally, the methyl substituent at the 1-position contributes to the overall steric environment of the molecule, influencing its interactions with biological targets.
Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 3-tert-butyl-4-isocyanato-1-methyl-1H-pyrazole as a scaffold for drug discovery. Its pyrazole core is a well-documented pharmacophore found in numerous bioactive compounds, including antiviral, anti-inflammatory, and anticancer agents. The unique combination of substituents in this molecule allows for precise tuning of its electronic and steric properties, facilitating the design of ligands with high specificity and affinity for target enzymes or receptors.
In particular, studies have demonstrated that isocyanate-functionalized pyrazoles can serve as probes for investigating enzyme mechanisms and developing inhibitors. The reactivity of the isocyanato group enables covalent bond formation with nucleophiles such as amines or thiols, providing a means to capture transient enzyme-ligand interactions. This capability is particularly valuable in kinasedrug discovery, where covalent inhibitors have shown enhanced potency and duration of action compared to traditional non-covalent binders.
Moreover, the tert-butyl substitution at the 3-position of 3-tert-butyl-4-isocyanato-1-methyl-1H-pyrazole contributes to its stability under various reaction conditions, making it a robust intermediate for multi-step synthetic protocols. This stability is crucial for industrial-scale production and ensures that the compound retains its integrity throughout downstream processing. Additionally, the methyl group at the 1-position helps to prevent unwanted side reactions by occupying an otherwise electron-deficient position on the pyrazole ring.
The versatility of 3-tert-butyl-4-isocyanato-1-methyl-1H-pyrazole has been further explored in recent research focused on polymer chemistry. Isocyanates are well-known monomers in polyurethane synthesis, and incorporating this compound into polymer backbones could yield materials with novel properties such as enhanced thermal stability or biodegradability. Such applications are particularly relevant in sustainable chemistry efforts aimed at developing environmentally friendly materials.
From a medicinal chemistry perspective, derivatives of 3-tert-butyl-4-isocyanato-1-methyl-1H-pyrazole have been investigated for their potential as kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, including signal transduction and cell proliferation. Dysregulation of kinase activity is implicated in various diseases, making them attractive therapeutic targets. By leveraging computational screening methods combined with experimental validation, researchers have identified several lead compounds derived from this scaffold that exhibit promising inhibitory activity against specific kinases.
The synthesis of 3-tert-butyl-4-isocyanato-1-methyl-1H-pyrazole involves multi-step organic transformations that highlight its synthetic utility. The introduction of the isocyanate group typically requires careful handling due to its reactivity with moisture and nucleophiles. However, modern synthetic techniques have enabled efficient preparation methods that minimize side reactions and maximize yield. These advancements have made it feasible to produce sufficient quantities of this compound for both academic research and industrial applications.
In conclusion,3-tert-butyl-4-isocyanato-1-methyl-1H-pyrazole (CAS No. 2649057-39-4) represents a fascinating compound with diverse applications across chemical biology and pharmaceutical science. Its unique structural features—combining an isocyanate functional group with tert-butyl and methyl substitutions—endow it with remarkable reactivity and potential utility as an intermediate or scaffold for drug discovery. As research continues to uncover new ways to harness its properties,this molecule promises to contribute significantly to advancements in medicinal chemistry and material science.
2649057-39-4 (3-tert-butyl-4-isocyanato-1-methyl-1H-pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)